Cas no 7650-88-6 (Tricyclopentylphosphine)

Tricyclopentylphosphine structure

Product Name:Tricyclopentylphosphine

CAS No:7650-88-6

Molecular Formula:C₁₅H₂₇P

Molecular Weight:238.34868

MDL:MFCD00269834

CID:829736

PubChem ID:24883630

Tricyclopentylphosphine Properties

Names and Identifiers

- Tricyclopentylphosphine
- tricyclopentylphosphane
- Tris(pentafluorophenyl)phosphine
- 7650-88-6
- Tricyclopentylphosphine, 97%
- DTXSID9074353
- T2248
- AS-58034
- DHWBYAACHDUFAT-UHFFFAOYSA-N
- NS00007647
- Phosphine, tricyclopentyl-
- E79067
- AKOS015840755
- SCHEMBL190432
- MFCD00269834
- +Expand
- MDL： MFCD00269834
- InChIKey： DHWBYAACHDUFAT-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H27P/c1-2-8-13(7-1)16(14-9-3-4-10-14)15-11-5-6-12-15/h13-15H,1-12H2
- SMILES： C1CCC(C1)P(C2CCCC2)C3CCCC3

Computed Properties

Exact Mass: 238.18500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 238.185
Heavy Atom Count: 16
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 5.29610
PSA: 13.59000
Refractive Index: 1.538
Boiling Point: 332.7±9.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 210 °C
Color/Form: Not determined
Sensitiveness: air sensitive
Density: 0.986

Tricyclopentylphosphine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB252712-10 g	Tricyclopentylphosphine, min. 95% (10wt% in hexane); .	7650-88-6		10 g	€138.00	2023-07-20
ChemScence	CS-W012836-5g	Tricyclopentylphosphine 10wt% in hexanes	7650-88-6	≥98.0%	5g	$130.0	2022-04-26
eNovation Chemicals LLC	D242228-1g	Tricyclopentylphosphine	7650-88-6	97%	1g	$200	2022-06-08
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.	H99759-1g		7650-88-6	95%	1g	￥303.0	2023-09-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1214573-1g	Tricyclopentylphosphine	7650-88-6	98%	1g	￥338.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T76610-5g	Tricyclopentylphosphine	7650-88-6	95%	5g	¥1148.0	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T819837-5g	Tricyclopentylphosphine	7650-88-6	95%	5g	￥1,429.00	2022-09-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009832-1g	Tricyclopentylphosphine	7650-88-6	95%	1g	￥1260	2024-05-21
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1077-1g	Tricyclopentylphosphine	7650-88-6	95%	1g	¥480.0	2024-07-19

Tricyclopentylphosphine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:7650-88-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Tricyclopentylphosphine Related Literature

1. Oxidative addition of ether O-methyl bonds at a Pt(0) centre

Naseralla A. Jasim,Robin N. Perutz,Barbara Procacci,Adrian C. Whitwood Chem. Commun. 2014 50 3914
2. Double addition of H2 to transition metal–borane complexes: a ‘hydride shuttle’ process between boron and transition metal centres

Nikolaos Tsoureas,Yu-Ying Kuo,Mairi F. Haddow,Gareth R. Owen Chem. Commun. 2011 47 484
3. New perspectives in hydrogen storage based on RCH2NH2/RCN couples

M. Grellier,S. Sabo-Etienne Dalton Trans. 2014 43 6283
4. Dehydrogenation processes via C–H activation within alkylphosphines

Mary Grellier,Sylviane Sabo-Etienne Chem. Commun. 2012 48 34
5. Phosphine–olefin ligands: a facile dehydrogenative route to catalytically active rhodium complexes

Thomas M. Douglas,Jér?me Le N?tre,Simon K. Brayshaw,Christopher G. Frost,Andrew S. Weller ligands: a facile dehydrogenative route to catalytically active rhodium complexes. Thomas M. Douglas Jér?me Le N?tre Simon K. Brayshaw Christopher G. Frost Andrew S. Weller Chem. Commun. 2006 3408
6. Homogeneous catalysis with polyhydride complexes

Juan C. Babón,Miguel A. Esteruelas,Ana M. López Chem. Soc. Rev. 2022 51 9717
7. An unexpected disproportional reaction of 2H-azirines giving (1E,3Z)-2-aza-1,3-dienes and aromatic nitriles in the presence of nickel catalysts

Kazuhiro Okamoto,Ayano Mashida,Masahito Watanabe,Kouichi Ohe Chem. Commun. 2012 48 3554
8. Impact of the addition of poly-dihydrogen ruthenium precursor complexes on the hydrogen storage properties of the Mg/MgH2 system

Basile Galey,Aline Auroux,Sylviane Sabo-Etienne,Mary Grellier,Sameh Dhaher,Georgeta Postole Sustainable Energy Fuels 2018 2 2335
9. Phosphine catalysis of allenes with electrophiles

Zhiming Wang,Xingzhu Xu,Ohyun Kwon Chem. Soc. Rev. 2014 43 2927
10. Oxidative amide synthesis directly from alcohols with amines

Cheng Chen,Soon Hyeok Hong Org. Biomol. Chem. 2011 9 20

7650-88-6 (Tricyclopentylphosphine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:7650-88-6)Tricyclopentylphosphine

Purity:99%/99%

Quantity:10g/50g

Price($):231.0/443.0